Cas no 901043-87-6 (ethyl 1,3-diphenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate)

• Product Name: ethyl 1,3-diphenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate
• CAS No: 901043-87-6
• MF: C₂₅H₁₉N₃O₂
• MW: 393.437265634537
• CID: 6611925
• PubChem ID: 6621852
• Update Time: 2025-05-24

ethyl 1,3-diphenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,3-diphenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate
• ethyl 1,3-diphenylpyrazolo[4,3-c]quinoline-8-carboxylate
• AKOS001795527
• HMS1498P08
• ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate
• ChemDiv3_009138
• 901043-87-6
• F3407-1154
• IDI1_027048
• BRD-K86970806-001-01-0

• Inchi： 1S/C25H19N3O2/c1-2-30-25(29)18-13-14-22-20(15-18)24-21(16-26-22)23(17-9-5-3-6-10-17)27-28(24)19-11-7-4-8-12-19/h3-16H,2H2,1H3
• InChI Key： OXNSJQDQTLPVLK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.147726857g/mol
• Monoisotopic Mass: 393.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 1,3-diphenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate

Recent Advances in the Study of Ethyl 1,3-Diphenyl-1H-Pyrazolo[4,3-c]Quinoline-8-Carboxylate (CAS: 901043-87-6)

Ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS: 901043-87-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary research.

The compound belongs to the pyrazoloquinoline family, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of both pyrazole and quinoline moieties in its structure enhances its ability to interact with various biological targets, making it a versatile scaffold for drug design. Recent synthetic approaches have focused on optimizing the yield and purity of ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate, with particular emphasis on green chemistry principles to reduce environmental impact.

In vitro and in vivo studies have demonstrated the compound's potential as an anticancer agent. Mechanistic investigations reveal that it induces apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, its ability to inhibit topoisomerase II activity has been documented, further supporting its role in cancer therapy. These findings are corroborated by recent publications in high-impact journals, which underscore the compound's efficacy against a range of cancer cell lines, including those resistant to conventional treatments.

Beyond its anticancer properties, ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate has shown promise as an anti-inflammatory agent. Studies indicate that it suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting NF-κB activation. This dual functionality—targeting both cancer and inflammation—positions the compound as a potential multi-target therapeutic agent, addressing the growing need for drugs with polypharmacological effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of derivatives with improved therapeutic indices.

In conclusion, ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS: 901043-87-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential for structural optimization make it a valuable candidate for future drug discovery efforts. Continued investigation into its mechanisms of action and therapeutic applications will likely yield significant contributions to the field, paving the way for novel treatments for cancer and inflammatory diseases.